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Compound of Interest

Compound Name: Clothiapine-d8

Cat. No.: B15559098

This guide provides an in-depth overview of Clothiapine-d8, a deuterated analog of the
atypical antipsychotic clothiapine. It is intended for researchers, scientists, and drug
development professionals, offering detailed information on its suppliers, availability, and its
application in experimental settings.

Introduction to Clothiapine

Clothiapine is an atypical antipsychotic of the dibenzothiazepine class, known for its efficacy in
managing acute and chronic psychosis, as well as treatment-resistant schizophrenia.[1] Its
therapeutic effects are attributed to its complex pharmacology, primarily acting as an antagonist
at dopamine and serotonin receptors.[2] The deuterated form, Clothiapine-d8, serves as a
crucial analytical tool, particularly as an internal standard for mass spectrometry-based
guantification of clothiapine in biological matrices.

Supplier and Availability of Clothiapine-d8

The availability of high-purity Clothiapine-d8 is essential for accurate and reproducible
research. The following table summarizes the known supplier information for this compound.
Please note that pricing and real-time availability are often subject to change and may require
account registration with the supplier.
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. Catalog
Supplier Product Name CAS Number Notes
Number
Not explicitly ) )
] Requires login
o provided for d8, )
LGC Standards Clothiapine-d8 TRC-C588552 for price and
2058-52-8 for o
availability.[3]
parent

Note: The CAS number 2058-52-8 refers to the non-deuterated form of Clothiapine.

Experimental Applications and Protocols

The primary application of Clothiapine-d8 is as an internal standard in quantitative analytical
methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid
Chromatography-Mass Spectrometry (LC-MS), for the determination of clothiapine levels in
biological samples like blood, plasma, or urine.

General Experimental Workflow for Quantification of
Clothiapine using Clothiapine-d8

The following diagram outlines a typical workflow for the quantification of clothiapine in a
biological matrix using Clothiapine-d8 as an internal standard.
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Figure 1: A generalized workflow for the quantification of Clothiapine using Clothiapine-d8 as
an internal standard.
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Detailed Experimental Protocol: Quantification by GC-
MS

The following protocol is a representative example based on established methods for the
analysis of clothiapine in biological fluids.[1]

1. Sample Preparation:

e To 1 mL of the biological sample (e.g., blood or urine), add a known concentration of
Clothiapine-d8 solution as an internal standard.

o Perform a liquid-liquid extraction (LLE) at a basic pH (e.g., 8.5) using an appropriate organic
solvent mixture (e.g., n-hexane/dichloromethane).

» Vortex and centrifuge the sample to separate the organic and aqueous layers.

o Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of
nitrogen.

o Reconstitute the residue in a suitable solvent for GC-MS analysis.

2. GC-MS Analysis:

e Gas Chromatograph (GC) Conditions:

e Injection Volume: 1-2 uL

e Injector Temperature: 250-280 °C

o Oven Temperature Program: Start at a suitable temperature (e.g., 150 °C), ramp up to a final
temperature (e.g., 300 °C) to ensure separation.

e Carrier Gas: Helium

e Mass Spectrometer (MS) Conditions:

« lonization Mode: Electron lonization (EI)

o Acquisition Mode: Selected lon Monitoring (SIM) to monitor characteristic ions of both
clothiapine and Clothiapine-d8.

3. Data Analysis:

» A calibration curve is constructed by plotting the ratio of the peak area of the clothiapine
calibrators to the peak area of the Clothiapine-d8 internal standard against the known
concentrations of the calibrators.

e The concentration of clothiapine in the unknown samples is then determined from this
calibration curve.
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Mechanism of Action and Signaling Pathways

Clothiapine's antipsychotic effects are mediated through its interaction with multiple
neurotransmitter systems.[2] It acts as an antagonist at dopamine D2 receptors and serotonin
5-HT2A receptors.[2] This dual antagonism is a hallmark of atypical antipsychotics and is
believed to contribute to their efficacy against both positive and negative symptoms of
schizophrenia.[2] Additionally, clothiapine exhibits antagonistic activity at histamine H1,
adrenergic, and muscarinic receptors, which may contribute to both its therapeutic effects and
side-effect profile.[2]

The following diagram illustrates the primary signaling pathway antagonized by Clothiapine.
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Figure 2: Simplified signaling pathway showing Clothiapine's antagonistic action on Dopamine
D2 and Serotonin 5-HT2A receptors.
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This technical guide provides a foundational understanding of Clothiapine-d8 for research
applications. For specific experimental designs and safety protocols, researchers should
consult relevant literature and institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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